Cas no 3495-46-3 ((1-Ethyl-1-methylpropyl)amine hydrochloride)

• Product Name: (1-Ethyl-1-methylpropyl)amine hydrochloride
• CAS No: 3495-46-3
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 1075062
• PubChem ID: 4339626
• Update Time: 2025-06-09

(1-Ethyl-1-methylpropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpentan-3-amine
• 1-Ethyl-1-methylpropylamine
• 1-Methyl-1-ethyl-n-propylamine
• DTXSID50903799
• SCHEMBL31885
• 3-methyl-3-ethyl-3-propylamine
• (1-ethyl-1-methylpropyl)amine
• pentane, 3-amino-3-methyl-
• 3-AMINO-3-METHYLPENTANE
• 1-Ethyl-1-methylpropylamine, AldrichCPR
• diethylethanamine
• AKOS002392004
• EN300-146146
• 1-methyl-1-ethylpropylamine
• 1-Methyl-1-ethyl-1-propanamine
• 3495-46-3
• ALBB-027112
• (1-Ethyl-1-methylpropyl)amine hydrochloride

• MDL： MFCD00047907
• Inchi： 1S/C6H15N/c1-4-6(3,7)5-2/h4-5,7H2,1-3H3
• InChI Key： VQMPTVQCADWACQ-UHFFFAOYSA-N
• SMILES： NC(C)(CC)CC

Computed Properties

• Exact Mass: 101.12055
• Monoisotopic Mass: 101.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.3

Experimental Properties

• Density: 0.759
• Melting Point: -40.7°C (estimate)
• Boiling Point: 119.64°C (estimate)
• Flash Point: 14.0±13.3 °C
• Refractive Index: 1.4100
• PSA: 26.02
• Vapor Pressure: 24.3±0.2 mmHg at 25°C

(1-Ethyl-1-methylpropyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Ethyl-1-methylpropyl)amine hydrochloride

Introduction to (1-Ethyl-1-methylpropyl)amine Hydrochloride (CAS No. 3495-46-3)

(1-Ethyl-1-methylpropyl)amine hydrochloride (CAS No. 3495-46-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-amino-2-methylbutane hydrochloride, is a derivative of amines and is characterized by its unique structural properties and potential applications in various scientific and industrial domains.

The molecular formula of (1-Ethyl-1-methylpropyl)amine hydrochloride is C₆H₁₅N·HCl, and it has a molecular weight of approximately 128.65 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it suitable for a wide range of chemical reactions and formulations. Its hydrochloride salt form enhances its stability and solubility, which are crucial factors for its use in pharmaceutical and biochemical applications.

In recent years, (1-Ethyl-1-methylpropyl)amine hydrochloride has been the subject of extensive research due to its potential as an intermediate in the synthesis of more complex molecules. One notable application is in the development of novel pharmaceutical agents. For instance, studies have shown that this compound can serve as a building block for the synthesis of N-methyl-D-aspartate (NMDA) receptor antagonists, which are being explored for their therapeutic potential in treating neurological disorders such as Alzheimer's disease and depression.

Moreover, (1-Ethyl-1-methylpropyl)amine hydrochloride has been investigated for its role in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ability to modify the structure of (1-Ethyl-1-methylpropyl)amine hydrochloride to enhance its pharmacokinetic properties makes it an attractive candidate for prodrug design. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

In the realm of chemical synthesis, (1-Ethyl-1-methylpropyl)amine hydrochloride has been utilized as a reagent in various reactions, including N-alkylation and amination processes. These reactions are fundamental in the synthesis of a wide range of organic compounds, from simple amines to complex molecules with biological activity. The versatility of this compound as a synthetic intermediate highlights its importance in both academic and industrial settings.

From a safety perspective, it is important to note that while (1-Ethyl-1-methylpropyl)amine hydrochloride is generally considered safe for use in laboratory settings when proper handling protocols are followed, it should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize the risk of exposure.

In conclusion, (1-Ethyl-1-methylpropyl)amine hydrochloride (CAS No. 3495-46-3) is a valuable compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique structural properties and potential uses in drug development make it an important molecule for continued scientific exploration. As research progresses, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its significance in the scientific community.